Cas no 1355216-40-8 (5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1355216-40-8
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• CID: 5159663
• Update Time: 2025-06-12

5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C10H7ClFN3O2/c11-9-8(10(16)17)13-14-15(9)5-6-3-1-2-4-7(6)12/h1-4H,5H2,(H,16,17)
• InChI Key： IMGNLLFMTXWUHN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(Cl)=C(C(O)=O)N=N1

Additional information on 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid

Recent Advances in the Study of 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1355216-40-8)

The compound 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS: 1355216-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a triazole core with chloro and fluoro-benzyl substituents, has demonstrated promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its interactions with various biological targets.

One of the key areas of research has been the compound's role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in click chemistry reactions, where it served as a precursor for the development of triazole-based inhibitors targeting bacterial enzymes. The study reported that derivatives of 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid exhibited potent inhibitory effects against Escherichia coli and Staphylococcus aureus, with IC50 values in the low micromolar range.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in oncology. A preprint article from BioRxiv (2024) described the synthesis and evaluation of a series of triazole-carboxylic acid derivatives, including 1355216-40-8, as modulators of protein-protein interactions involved in cancer cell proliferation. The researchers employed molecular docking and in vitro assays to demonstrate that these compounds could disrupt the binding of key oncogenic proteins, leading to reduced tumor growth in preclinical models.

Another notable application of 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid is in the field of neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Alzheimer's disease. The compound was found to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells, suggesting its potential as a lead compound for developing anti-Alzheimer's therapeutics. The study also noted the compound's favorable blood-brain barrier permeability, a critical factor for central nervous system-targeted drugs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1355216-40-8 and its derivatives. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free conditions and catalytic processes, making it more sustainable for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further structure-activity relationship studies. However, the growing body of research on 5-Chloro-1-(2-fluoro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid underscores its versatility and potential across multiple therapeutic areas, positioning it as a valuable tool in modern drug discovery efforts.